Cas no 2137648-67-8 (3-(3-Methoxyphenoxy)propane-1-sulfonyl fluoride)

• Product Name: 3-(3-Methoxyphenoxy)propane-1-sulfonyl fluoride
• CAS No: 2137648-67-8
• MF: C₁₀H₁₃FO₄S
• MW: 248.271225690842
• CID: 6275624
• PubChem ID: 165871092
• Update Time: 2025-05-24

3-(3-Methoxyphenoxy)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137648-67-8
• 3-(3-methoxyphenoxy)propane-1-sulfonyl fluoride
• EN300-728492
• 3-(3-Methoxyphenoxy)propane-1-sulfonyl fluoride

• Inchi： 1S/C10H13FO4S/c1-14-9-4-2-5-10(8-9)15-6-3-7-16(11,12)13/h2,4-5,8H,3,6-7H2,1H3
• InChI Key： YGMYRYLTLCLRHV-UHFFFAOYSA-N
• SMILES： S(CCCOC1C=CC=C(C=1)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 248.05185823g/mol
• Monoisotopic Mass: 248.05185823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61Ų

Additional information on 3-(3-Methoxyphenoxy)propane-1-sulfonyl fluoride

Introduction to 3-(3-Methoxyphenoxy)propane-1-sulfonyl fluoride (CAS No. 2137648-67-8)

3-(3-Methoxyphenoxy)propane-1-sulfonyl fluoride, identified by the CAS number 2137648-67-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic chemistry and medicinal applications. The presence of both a methoxyphenyl group and a sulfonyl fluoride moiety makes this molecule a versatile intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents.

The structural features of 3-(3-Methoxyphenoxy)propane-1-sulfonyl fluoride contribute to its reactivity and functionality. The sulfonyl fluoride group is known to be a potent leaving group in nucleophilic substitution reactions, facilitating the introduction of various functional groups into the molecular framework. This property is particularly valuable in drug discovery, where modifications at specific positions can significantly alter the pharmacological profile of a compound. The methoxyphenyl ring, on the other hand, introduces electronic and steric effects that can influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in sulfonyl fluorides due to their role in medicinal chemistry. These compounds have been explored as intermediates in the synthesis of kinase inhibitors, protease inhibitors, and other therapeutic agents. For instance, sulfonyl fluorides have been utilized in the development of drugs targeting inflammatory diseases and cancer. The ability to introduce these groups into a molecule allows for fine-tuning of its biological activity, making it a valuable tool for chemists and pharmacologists.

One of the most compelling aspects of 3-(3-Methoxyphenoxy)propane-1-sulfonyl fluoride is its potential application in library synthesis. The compound's structural flexibility allows it to serve as a building block for generating diverse chemical scaffolds. This is particularly relevant in high-throughput screening (HTS) campaigns, where large libraries of compounds are synthesized and tested for biological activity. The use of such intermediates can significantly accelerate the drug discovery process by providing access to a wide range of potential drug candidates.

The synthesis of 3-(3-Methoxyphenoxy)propane-1-sulfonyl fluoride typically involves multi-step organic reactions, starting from readily available precursors. The key steps often include halogenation, sulfonylation, and functional group transformations that introduce the desired structural motifs. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to enhance yields and selectivity. These methodologies ensure that researchers can access high-purity material suitable for further applications.

From a pharmaceutical perspective, the utility of 3-(3-Methoxyphenoxy)propane-1-sulfonyl fluoride extends beyond its role as an intermediate. The compound itself has shown promise in preclinical studies as a modulator of certain biological pathways. For example, derivatives of this molecule have been investigated for their potential to inhibit enzymes involved in signal transduction pathways relevant to neurological disorders. The ability to modify its structure allows for the exploration of various pharmacological targets without compromising its core functionality.

The growing body of research on sulfonyl fluorides underscores their importance in modern drug discovery. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, anti-viral, and anti-cancer effects. The versatility of 3-(3-Methoxyphenoxy)propane-1-sulfonyl fluoride makes it an attractive candidate for further investigation into novel therapeutic agents. Its structural features provide a scaffold upon which chemists can build new molecules with tailored properties.

In conclusion,3-(3-Methoxyphenoxy)propane-1-sulfonyl fluoride (CAS No. 2137648-67-8) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural composition and reactivity make it a valuable tool for developing new bioactive compounds. As research continues to uncover new applications for sulfonyl fluorides, compounds like this are likely to play an increasingly important role in the discovery and development of innovative treatments for various diseases.